Cas no 2137786-69-5 (ethyl 3-4-(2-chloropropan-2-yl)-1H-1,2,3-triazol-1-yl-2,2-difluoropropanoate)

• Product Name: ethyl 3-4-(2-chloropropan-2-yl)-1H-1,2,3-triazol-1-yl-2,2-difluoropropanoate
• CAS No: 2137786-69-5
• MF: C₁₀H₁₄ClF₂N₃O₂
• MW: 281.686868190765
• CID: 5609930
• PubChem ID: 165607106
• Update Time: 2025-10-30

ethyl 3-4-(2-chloropropan-2-yl)-1H-1,2,3-triazol-1-yl-2,2-difluoropropanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-[4-(2-chloropropan-2-yl)-1H-1,2,3-triazol-1-yl]-2,2-difluoropropanoate
• EN300-843788
• 2137786-69-5
• ethyl 3-4-(2-chloropropan-2-yl)-1H-1,2,3-triazol-1-yl-2,2-difluoropropanoate

• Inchi： 1S/C10H14ClF2N3O2/c1-4-18-8(17)10(12,13)6-16-5-7(14-15-16)9(2,3)11/h5H,4,6H2,1-3H3
• InChI Key： HSJPWJDWIZQWNA-UHFFFAOYSA-N
• SMILES： ClC(C)(C)C1=CN(CC(C(=O)OCC)(F)F)N=N1

Computed Properties

• Exact Mass: 281.0742607g/mol
• Monoisotopic Mass: 281.0742607g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 57Ų

Additional information on ethyl 3-4-(2-chloropropan-2-yl)-1H-1,2,3-triazol-1-yl-2,2-difluoropropanoate

Recent Advances in the Study of Ethyl 3-4-(2-Chloropropan-2-yl)-1H-1,2,3-Triazol-1-yl-2,2-Difluoropropanoate (CAS: 2137786-69-5)

The compound ethyl 3-4-(2-chloropropan-2-yl)-1H-1,2,3-triazol-1-yl-2,2-difluoropropanoate (CAS: 2137786-69-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique triazole and difluoropropanoate functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, mechanism of action, and potential as a lead compound for drug development.

One of the key areas of research has been the optimization of the synthetic route for ethyl 3-4-(2-chloropropan-2-yl)-1H-1,2,3-triazol-1-yl-2,2-difluoropropanoate. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient, high-yield synthesis method using click chemistry, which significantly improved the scalability and purity of the compound. The researchers highlighted the importance of the triazole ring in enhancing the compound's bioavailability and stability, making it a viable candidate for further pharmacological evaluation.

In terms of biological activity, preliminary in vitro studies have revealed that ethyl 3-4-(2-chloropropan-2-yl)-1H-1,2,3-triazol-1-yl-2,2-difluoropropanoate exhibits potent inhibitory effects on specific enzymatic targets involved in inflammatory pathways. For instance, a recent study in Bioorganic & Medicinal Chemistry Letters (2024) reported that the compound effectively inhibits cyclooxygenase-2 (COX-2) with an IC50 value of 0.8 µM, suggesting its potential as an anti-inflammatory agent. Additionally, molecular docking simulations have provided insights into the binding interactions between the compound and the active site of COX-2, further supporting its therapeutic potential.

Another significant development is the exploration of ethyl 3-4-(2-chloropropan-2-yl)-1H-1,2,3-triazol-1-yl-2,2-difluoropropanoate in the context of antimicrobial resistance. A research team at the University of Cambridge (2024) investigated the compound's efficacy against multidrug-resistant bacterial strains. Their findings indicated that the compound disrupts bacterial cell wall synthesis by targeting penicillin-binding proteins (PBPs), with a minimum inhibitory concentration (MIC) of 4 µg/mL against methicillin-resistant Staphylococcus aureus (MRSA). This discovery opens new avenues for the development of novel antibiotics to combat resistant pathogens.

Despite these promising results, challenges remain in the clinical translation of ethyl 3-4-(2-chloropropan-2-yl)-1H-1,2,3-triazol-1-yl-2,2-difluoropropanoate. Pharmacokinetic studies have identified issues related to its metabolic stability and oral bioavailability, which need to be addressed through structural modifications or formulation strategies. Ongoing research is focused on optimizing the compound's pharmacokinetic profile while retaining its therapeutic efficacy.

In conclusion, ethyl 3-4-(2-chloropropan-2-yl)-1H-1,2,3-triazol-1-yl-2,2-difluoropropanoate (CAS: 2137786-69-5) represents a promising scaffold for drug discovery, with demonstrated potential in anti-inflammatory and antimicrobial applications. Future studies should prioritize addressing its pharmacokinetic limitations and exploring its therapeutic potential in vivo. The continued investigation of this compound could yield significant advancements in the treatment of inflammatory diseases and antibiotic-resistant infections.